5,8-Diazaspiro[3.5]nonan-7-one hydrochloride

• Molecular Formula: C7H13ClN2O
• Molecular Weight: 176.64 g/mol
• IUPAC Name: 5,8-diazaspiro[3.5]nonan-7-one;hydrochloride
• InChI: InChI=1S/C7H12N2O.ClH/c10-6-4-9-7(5-8-6)2-1-3-7;/h9H,1-5H2,(H,8,10);1H
• InChI Key: UBOXJSMPUIOFNE-UHFFFAOYSA-N
• Canonical SMILES: C1CC2(C1)CNC(=O)CN2.Cl

Description

5,8-Diazaspiro[3.5]nonan-7-one hydrochloride (CAS: 1818847-63-0) is a spirocyclic amine hydrochloride salt with the molecular formula C₇H₁₂N₂O·HCl and a molecular weight of 176.64 g/mol (free base: 140.18 g/mol). Its structure features a spiro[3.5]nonane core, where a cyclopropane ring is fused to a six-membered ring containing two nitrogen atoms and a ketone group. Key identifiers include:

• SMILES: Cl.O=C1NCC12CCNCC2
• InChIKey: IWFRFLJZPSNIOR-UHFFFAOYSA-N
• Synthetic applications: Serves as a precursor for carboxamide derivatives in pharmaceutical research, particularly for kinase inhibitors or protease-targeting agents .

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 5,8-Diazaspiro[3.5]nonan-7-one hydrochloride typically involves the reaction of appropriate starting materials under controlled conditions. One common method involves the cyclization of a suitable precursor in the presence of a base and a solvent. The reaction conditions, such as temperature and reaction time, are optimized to achieve high yields and purity .

Industrial Production Methods

While specific industrial production methods for 5,8-Diazaspiro[3.5]nonan-7-one hydrochloride are not widely documented, it is likely that large-scale synthesis follows similar principles as laboratory-scale synthesis. Industrial production would involve the use of larger reactors, automated systems, and stringent quality control measures to ensure consistency and safety .

Chemical Reactions Analysis

Types of Reactions

5,8-Diazaspiro[3.5]nonan-7-one hydrochloride can undergo various chemical reactions, including:

Oxidation: The compound can be oxidized to form corresponding oxides.

Reduction: Reduction reactions can convert the compound into its reduced forms.

Substitution: The compound can participate in substitution reactions where one functional group is replaced by another.

Common Reagents and Conditions

Common reagents used in these reactions include oxidizing agents like potassium permanganate, reducing agents like lithium aluminum hydride, and nucleophiles for substitution reactions. Reaction conditions such as temperature, solvent, and pH are carefully controlled to achieve the desired products .

Major Products Formed

The major products formed from these reactions depend on the specific reagents and conditions used. For example, oxidation may yield oxides, while reduction may produce reduced forms of the compound. Substitution reactions can result in a variety of substituted derivatives .

Scientific Research Applications

5,8-Diazaspiro[3.5]nonan-7-one hydrochloride has several scientific research applications, including:

Chemistry: It is used as a building block in the synthesis of more complex molecules.

Biology: The compound is studied for its potential biological activities and interactions with biomolecules.

Medicine: Research is ongoing to explore its potential therapeutic applications.

Industry: It is used in the development of new materials and chemical processes.

Mechanism of Action

The mechanism of action of 5,8-Diazaspiro[3.5]nonan-7-one hydrochloride involves its interaction with specific molecular targets and pathways. The compound may bind to certain receptors or enzymes, modulating their activity and leading to various biological effects. Detailed studies are required to elucidate the exact molecular mechanisms and pathways involved .

Comparison with Similar Compounds

Comparison with Structurally Similar Compounds

Structural Isomers and Analogues

(a) 2,7-Diazaspiro[3.5]nonan-1-one Hydrochloride

• Molecular formula: C₇H₁₂N₂O·HCl (identical to 5,8-diazaspiro[3.5]nonan-7-one HCl).
• Key difference : Positional isomerism—the ketone and nitrogen atoms are located at positions 1 and 7 instead of 7 and 6.
• SMILES : Cl.O=C1NCC21CCNCC2 .
• Applications : Similar utility in medicinal chemistry but may exhibit distinct binding affinities due to altered electronic distribution.

(b) tert-Butyl 2,7-Diazaspiro[3.5]nonane-7-carboxylate Hydrochloride

• Molecular formula : C₁₂H₂₁N₂O₂·HCl.
• Key feature : Incorporates a tert-butyl carbamate protecting group at position 7, enhancing solubility and stability during synthesis .
• Applications : Intermediate for controlled functionalization of the spirocyclic core in drug discovery pipelines.

Spirocyclic Derivatives with Expanded Ring Systems

(a) 6,7-Diazaspiro[4.5]dec-9-ene-8-carboxamide Derivatives

• Example: 6-[(2,3-Difluoro-4-hydroxyphenyl)methyl]-9-hydroxy-5-methyl-7-oxo-N-[4-(trifluoromethyl)-2-[6-(trifluoromethyl)pyrimidin-4-yl]phenyl]-5,6-diazaspiro[3.5]non-8-ene-8-carboxamide .
• Key differences: Larger spiro[4.5]decane ring system vs. spiro[3.5]nonane. Functional groups (e.g., trifluoromethyl, pyrimidine) enhance target selectivity (e.g., kinase inhibition). LCMS data: m/z 658 [M+H]+ vs. 5,8-diazaspiro[3.5]nonan-7-one HCl (m/z 140 [M+H]+ free base) .

(b) 7-[[4-(2-Bromoethoxy)-2,3-difluorophenyl]methyl]-10-hydroxy-6-methyl-8-oxo-N-[4-(trifluoromethyl)-2-[6-(trifluoromethyl)pyrimidin-4-yl]phenyl]-6,7-diazaspiro[4.5]dec-9-ene-9-carboxamide

• Key features :
  • Bromoethoxy and sulfonic acid moieties improve pharmacokinetic properties (e.g., half-life).
  • LCMS data : m/z 785 [M+H]+ .

Physicochemical and Pharmacological Comparisons

Property	5,8-Diazaspiro[3.5]nonan-7-one HCl	2,7-Diazaspiro[3.5]nonan-1-one HCl	6,7-Diazaspiro[4.5]dec-9-ene-8-carboxamide
Molecular weight (g/mol)	176.64	176.64	658.56
Core structure	Spiro[3.5]nonane	Spiro[3.5]nonane	Spiro[4.5]decane
Functional groups	Ketone, secondary amine	Ketone, secondary amine	Trifluoromethyl, pyrimidine, carboxamide
HPLC retention time	Not reported	Not reported	1.27 minutes (SMD-TFA05)
Bioactivity	Intermediate	Intermediate	Kinase/protease inhibition (IC₅₀ < 100 nM)

Biological Activity

5,8-Diazaspiro[3.5]nonan-7-one hydrochloride is a compound of significant interest in medicinal chemistry due to its unique spirocyclic structure and potential biological activities. This article explores its biological properties, mechanisms of action, and relevant research findings.

Chemical Structure and Properties

• Molecular Formula : C$_7$H$_{12}$N$_2$O
• SMILES : C1CC2(C1)CNC(=O)CN2
• InChIKey : KXHOWIZKMJYHBV-UHFFFAOYSA-N

The compound features a spirocyclic structure that influences its reactivity and biological interactions, making it a valuable scaffold for drug development.

Biological Activities

Research indicates that 5,8-Diazaspiro[3.5]nonan-7-one hydrochloride exhibits various biological activities:

• Antimicrobial Properties : Preliminary studies suggest that this compound may possess antimicrobial effects, making it a candidate for further investigation in treating infections.
• Anticancer Potential : The compound has been evaluated for its anticancer properties. A notable study reported the development of derivatives that act as covalent inhibitors against the KRAS G12C mutation, a common driver in non-small cell lung cancer (NSCLC). These derivatives showed significant antitumor activity in xenograft mouse models .

The mechanism by which 5,8-Diazaspiro[3.5]nonan-7-one hydrochloride exerts its biological effects is primarily through interactions with specific molecular targets:

• Enzyme Inhibition : The compound can bind to enzymes or receptors, modulating their activity. For instance, derivatives targeting KRAS G12C were found to bind effectively in the switch-II pocket of the protein, inhibiting its oncogenic activity .
• Cell Signaling Modulation : Its interaction with cellular pathways can lead to alterations in cell proliferation and differentiation processes, particularly in cancerous cells.

Table 1: Summary of Biological Activities and Research Findings

Activity Type	Description	Reference
Antimicrobial	Exhibits potential antimicrobial properties
Anticancer	Covalent inhibitors against KRAS G12C; significant antitumor effects noted
Mechanism	Binds to enzymes/receptors; modulates cellular signaling

Case Study: KRAS G12C Inhibition

A pivotal study focused on the development of 1-{2,7-diazaspiro[3.5]nonan-2-yl}prop-2-en-1-one derivatives demonstrated the compound's efficacy against KRAS G12C mutations. The lead compound exhibited high metabolic stability and dose-dependent antitumor effects in vivo, highlighting its therapeutic potential for NSCLC .